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Compound of Interest

Compound Name: Omeprazole sulfide-d3

Cat. No.: B602696 Get Quote

This guide provides a comprehensive overview of the solubility of Omeprazole sulfide-d3 in

various organic solvents. Given the limited availability of public data for the deuterated form,

this document leverages data from its non-deuterated counterpart, Omeprazole sulfide, as a

close proxy. The underlying principle is that the substitution of three hydrogen atoms with

deuterium has a negligible effect on the compound's solubility properties. This guide is intended

for researchers, scientists, and professionals in drug development.

Overview of Solubility Data
Quantitative solubility data for Omeprazole sulfide-d3 is not extensively documented in peer-

reviewed literature, primarily because its main application is as an internal standard for

analytical purposes.[1][2][3] However, chemical suppliers provide some qualitative information.

For instance, Omeprazole sulfide-d3 is cited as being soluble in acetonitrile and chloroform.[1]

[2]

For quantitative insights, the most reliable data comes from studies on the non-deuterated

analogue, Omeprazole sulfide. A detailed study systematically measured its solubility in a

range of common organic solvents at various temperatures using the gravimetric method.[4][5]

[6][7]

Quantitative Solubility of Omeprazole Sulfide
The following table summarizes the mole fraction solubility of Omeprazole sulfide in eight

different organic solvents across a temperature range of 280.35 K to 319.65 K. The data shows
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a consistent trend where solubility increases with temperature for all tested solvents.[4][8]

Methanol, ethanol, and 95% ethanol were identified as solvents in which solubility is most

sensitive to temperature changes, making them suitable for recrystallization processes.[4] In

contrast, solubility is comparatively lower in acetone, isopropanol, and ethyl acetate.[4]

Table 1: Mole Fraction Solubility (x) of Omeprazole Sulfide in Various Organic Solvents at

Different Temperatures (K)[4][8]

Tempe
rature
(K)

Metha
nol

Ethano
l

95%
Ethano
l

n-
Propa
nol

n-
Butan
ol

Isopro
panol

Aceton
e

Ethyl
Acetat
e

280.35 0.0144 0.0075 0.0063 0.0039 0.0031 0.0016 0.0017 0.0012

284.35 0.0189 0.0099 0.0083 0.0051 0.0040 0.0021 0.0022 0.0015

288.15 0.0248 0.0129 0.0109 0.0066 0.0052 0.0027 0.0028 0.0018

292.25 0.0323 0.0169 0.0143 0.0086 0.0067 0.0035 0.0036 0.0023

296.65 0.0412 0.0219 0.0187 0.0112 0.0087 0.0045 0.0047 0.0028

300.25 0.0511 0.0272 0.0233 0.0140 0.0110 0.0057 0.0059 0.0034

303.15 0.0606 0.0324 0.0278 0.0167 0.0131 0.0068 0.0071 0.0041

307.65 0.0775 0.0416 0.0358 0.0214 0.0169 0.0088 0.0091 0.0051

311.15 0.0946 0.0509 0.0439 0.0263 0.0208 0.0108 0.0112 0.0062

315.15 0.1151 0.0624 0.0540 0.0323 0.0256 0.0133 0.0138 0.0075

319.65 0.1398 0.0765 0.0665 0.0396 0.0315 0.0164 0.0170 0.0091

Data extracted from Li, Y., et al. (2013). Solubility of Omeprazole Sulfide in Different Solvents at

the Range of 280.35–319.65 K. Journal of Solution Chemistry.

Qualitative and Approximate Solubility Data
The following table summarizes qualitative and approximate solubility information gathered

from supplier technical data sheets for both Omeprazole sulfide-d3 and its non-deuterated

form.
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Table 2: Summary of Qualitative and Approximate Solubility

Compound Solvent Solubility

Omeprazole sulfide-d3 Acetonitrile Soluble[1][2]

Chloroform Soluble[1][2]

DMSO
100 mg/mL (for stock solution

preparation)[3]

Omeprazole sulfide Ethanol Approximately 2 mg/mL[9]

DMSO Approximately 1 mg/mL[9]

Dimethylformamide (DMF) Approximately 0.5 mg/mL[9]

Experimental Protocol: Gravimetric Method for
Solubility Determination
The quantitative data presented above was determined using the gravimetric method.[4][5][6]

This is a reliable and widely used technique for measuring the solubility of a solid in a liquid.

Methodology:

Apparatus Setup: A 10 mL glass test tube equipped with a stopper and a magnetic rotor is

used as the equilibrium vessel. A constant-temperature bath with a super thermostatic water-

circulator is required to maintain precise temperature control. An analytical balance with an

uncertainty of ±0.0001 g is used for all mass measurements.[4]

Sample Preparation: A known volume (e.g., 8 mL) of the selected organic solvent is placed

into the glass test tube.[4]

Achieving Saturation: An excess amount of Omeprazole sulfide is added to the solvent to

ensure that a saturated solution is formed, with undissolved solid remaining.[4]

Equilibration: The test tube is sealed and submerged in the constant-temperature bath. The

solution is continuously stirred for a sufficient time (e.g., 24 hours) to ensure that solid-liquid

equilibrium is reached at the desired temperature.
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Phase Separation: After equilibration, stirring is stopped, and the solution is left undisturbed

for several hours (e.g., 8 hours) to allow the undissolved solid to settle completely.

Sample Withdrawal and Analysis: A carefully measured volume of the clear, saturated

supernatant is withdrawn using a pre-heated or pre-cooled syringe to prevent temperature

changes that could alter the solubility. The withdrawn sample is immediately weighed.

Solvent Evaporation: The solvent in the weighed sample is evaporated under controlled

conditions (e.g., in a vacuum oven at a specific temperature) until a constant weight of the

dried solute is achieved.

Calculation: The mass of the dissolved solute and the mass of the solvent are used to

calculate the mole fraction solubility at that specific temperature. The experiment is repeated

at different temperatures to generate a solubility curve.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a

compound like Omeprazole sulfide-d3 using the gravimetric method.
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Workflow for Gravimetric Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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